Sec-butyl acetate
Sec-butyl acetate
Watery colorless liquid with a pleasant, fruity odor. Floats on water. Produces irritating vapor. (USCG, 1999)
Brand Name:
Vulcanchem
CAS No.:
105-46-4
VCID:
VC21014274
InChI:
InChI=1S/C6H12O2/c1-4-5(2)8-6(3)7/h5H,4H2,1-3H3
SMILES:
CCC(C)OC(=O)C
Molecular Formula:
C6H12O2
CH3COOCH(CH3)CH2CH3
C6H12O2
CH3COOCH(CH3)CH2CH3
C6H12O2
Molecular Weight:
116.16 g/mol
Sec-butyl acetate
CAS No.: 105-46-4
Cat. No.: VC21014274
Molecular Formula: C6H12O2
CH3COOCH(CH3)CH2CH3
C6H12O2
Molecular Weight: 116.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Watery colorless liquid with a pleasant, fruity odor. Floats on water. Produces irritating vapor. (USCG, 1999) |
|---|---|
| CAS No. | 105-46-4 |
| Molecular Formula | C6H12O2 CH3COOCH(CH3)CH2CH3 C6H12O2 |
| Molecular Weight | 116.16 g/mol |
| IUPAC Name | butan-2-yl acetate |
| Standard InChI | InChI=1S/C6H12O2/c1-4-5(2)8-6(3)7/h5H,4H2,1-3H3 |
| Standard InChI Key | DCKVNWZUADLDEH-UHFFFAOYSA-N |
| Impurities | Acetic acid up to 0.2% |
| SMILES | CCC(C)OC(=O)C |
| Canonical SMILES | CCC(C)OC(=O)C |
| Boiling Point | 234 °F at 760 mm Hg (USCG, 1999) 112.0 °C 112 °C 234°F |
| Colorform | Colorless liquid |
| Flash Point | 62 °F (USCG, 1999) 31 °C (88 °F) (open cup) 62 °F (closed cup) 17 °C c.c. 62°F |
| Melting Point | -100 °F (USCG, 1999) -98.9 °C -99 °C -100°F |
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